ethyl 2-((5-(4-bromophenyl)-1-(3-chlorophenyl)-1H-imidazol-2-yl)thio)acetate

• IUPAC Name: ethyl 2-[5-(4-bromophenyl)-1-(3-chlorophenyl)imidazol-2-yl]sulfanylacetate
• InChI: InChI=1S/C19H16BrClN2O2S/c1-2-25-18(24)12-26-19-22-11-17(13-6-8-14(20)9-7-13)23(19)16-5-3-4-15(21)10-16/h3-11H,2,12H2,1H3
• InChI Key: QNCYZIDMBMUKRH-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CSC1=NC=C(N1C2=CC(=CC=C2)Cl)C3=CC=C(C=C3)Br
• Molecular Formula: C19H16BrClN2O2S
• Molecular Weight: 451.8 g/mol
• CAS No.: 1226454-65-4

Description

Ethyl 2-((5-(4-bromophenyl)-1-(3-chlorophenyl)-1H-imidazol-2-yl)thio)acetate is a useful research compound. Its molecular formula is C19H16BrClN2O2S and its molecular weight is 451.76. The purity is usually 95%.
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Scientific Research Applications

Organic Synthesis and Molecular Chemistry

Novel Chemotypes and Receptor Antagonism : Research has focused on the development of novel chemotypes, such as derivatives of benzylthio-1H-benzo[d]imidazol-1-yl)acetic acids, for potential therapeutic uses. These compounds, including variants similar to the specified chemical structure, have been explored as selective CRTh2 receptor antagonists. Such studies underscore the compound's utility in hit-to-lead evolution, demonstrating its value in discovering new pharmacological targets (Pothier et al., 2012).

Antimicrobial Activities : Compounds derived from or related to ethyl 2-((5-(4-bromophenyl)-1-(3-chlorophenyl)-1H-imidazol-2-yl)thio)acetate have been synthesized and evaluated for their antibacterial activities. The synthesis of new 1,3,4-oxadiazole compounds derived from 1H-imidazole and their biological activity studies highlight the potential of such molecules in combating common bacterial infections (Al-badrany et al., 2019).

Pharmacological Potential

Antitumor Activities : Ethyl 2-(1H-benzo[d]imidazol-2-yl)acetate, a compound structurally related to the one , has been subjected to various heterocyclization reactions, resulting in the synthesis of thiophene, pyrazole, and coumarin derivatives. These synthesized molecules have shown significant antitumor activities against several cancer cell lines, demonstrating the chemical's potential as a precursor for antitumor agents (Mohareb & Gamaan, 2018).

Antimicrobial and Anti-inflammatory Activities : Derivatives of 2-thioxo-imidazolidin-4-one, synthesized through reactions involving compounds akin to this compound, have been evaluated for their antimicrobial activities. These studies reveal the potential for developing new antibacterial and antifungal agents with significant efficacy (Nasser et al., 2010).